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Compound of Interest

Compound Name: 4-propylstyrene

Cat. No.: B7814383

For the attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular weight and chemical
formula of 4-propylstyrene.

Core Physicochemical Data

The fundamental quantitative data for 4-propylstyrene is summarized below. This information
is critical for a range of applications, from reaction stoichiometry to analytical characterization.

Parameter Value Reference
Molecular Formula Cl1H14 (1112131141
Molecular Weight 146.23 g/mol [11[3114]
Alternate Molecular Weight 146.2289 g/mol [2]

Experimental Synthesis Workflow

The synthesis of styrenic derivatives often involves established organic chemistry protocols. A
general workflow for the synthesis of a substituted styrene, such as 4-propylstyrene, can be
conceptualized through a multi-step process. This typically involves the formation of an
intermediate which is then converted to the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Propylstyrene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7814383#4-propylstyrene-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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